1-(4-Chlorobenzyl)-3-(4,5,6,7-tetrahydropyrazolo[1,5-a]pyridin-5-yl)urea

• IUPAC Name: 1-[(4-chlorophenyl)methyl]-3-(4,5,6,7-tetrahydropyrazolo[1,5-a]pyridin-5-yl)urea
• InChI: InChI=1S/C15H17ClN4O/c16-12-3-1-11(2-4-12)10-17-15(21)19-13-6-8-20-14(9-13)5-7-18-20/h1-5,7,13H,6,8-10H2,(H2,17,19,21)
• InChI Key: SPHUQIZHMSXVPO-UHFFFAOYSA-N
• Canonical SMILES: C1CN2C(=CC=N2)CC1NC(=O)NCC3=CC=C(C=C3)Cl
• Molecular Formula: C15H17ClN4O
• Molecular Weight: 304.77 g/mol
• CAS No.: 2034334-78-4

Description

1-(4-Chlorobenzyl)-3-(4,5,6,7-tetrahydropyrazolo[1,5-a]pyridin-5-yl)urea is a useful research compound. Its molecular formula is C15H17ClN4O and its molecular weight is 304.78. The purity is usually 95%.
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Scientific Research Applications

Heterocyclic Compound Synthesis

Heterocyclic compounds play a crucial role in medicinal chemistry and materials science. The synthesis of new pyrazolopyridines, pyrazolothienopyridines, pyrazolopyridothienopyrimidines, and pyrazolopyridothienotriazines involves complex reactions where compounds similar to "1-(4-Chlorobenzyl)-3-(4,5,6,7-tetrahydropyrazolo[1,5-a]pyridin-5-yl)urea" serve as key intermediates or reactants. These synthetic pathways often include reactions with various alkylating agents, leading to a wide range of derivatives with potential biological or chemical properties (Ghattas, Khodairy, Abdrahman, & Younes, 2003).

Biological Activity Exploration

The exploration of the biological activities of heterocyclic urea derivatives is a significant area of research. For instance, derivatives synthesized from compounds similar to the one have been screened for antimicrobial properties, showing promising results against a variety of microbial strains. This indicates the potential of these compounds in developing new antimicrobial agents, highlighting their importance in pharmaceutical research (Azab, Youssef, & El-Bordany, 2013).

Material Science Applications

In material science, the study of electronic, optical, and nonlinear optical properties of heterocyclic compounds, including derivatives of urea, reveals their potential in optoelectronic device fabrication. These compounds demonstrate significant electro-optic properties, such as high second and third harmonic generation values, making them suitable for applications in nonlinear optics and other advanced material science applications (Shkir, AlFaify, Arora, Ganesh, Abbas, & Yahia, 2018).

Agrochemical Research

The synthesis and evaluation of fungicidal activity of compounds containing the urea moiety against various plant pathogens demonstrate the agrochemical potential of these molecules. Such research is crucial for developing new, more effective, and safer agrochemicals to enhance crop protection and productivity (Xiao-hong, 2006).